Cas no 52713-63-0 (1,6-Heptadiene, 4-methyl-)

• Product Name: 1,6-Heptadiene, 4-methyl-
• CAS No: 52713-63-0
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 359037
• PubChem ID: 14111184
• Update Time: 2025-04-19

1,6-Heptadiene, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Heptadiene, 4-methyl-
• 4-methylhepta-1,6-diene
• 52713-63-0
• 4-methyl-1,6-heptadiene
• DTXSID80555982

• Inchi： 1S/C8H14/c1-4-6-8(3)7-5-2/h4-5,8H,1-2,6-7H2,3H3
• InChI Key： GWBIZSHSUHWEEP-UHFFFAOYSA-N
• SMILES： C(C)(CC=C)CC=C

Computed Properties

• Exact Mass: 110.10962
• Monoisotopic Mass: 110.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 62.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0